2-[[1-(2-Hydroxyethyl)pyrazol-4-yl]amino]acetic acid

• IUPAC Name: 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetic acid
• InChI: InChI=1S/C7H11N3O3/c11-2-1-10-5-6(3-9-10)8-4-7(12)13/h3,5,8,11H,1-2,4H2,(H,12,13)
• InChI Key: HZUOKQCNNGRRTH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCO)NCC(=O)O
• Molecular Formula: C7H11N3O3
• Molecular Weight: 185.18 g/mol

Description

2-[[1-(2-Hydroxyethyl)pyrazol-4-yl]amino]acetic acid , also known as HEPAA , is an organic compound. It belongs to the class of pyrazole derivatives, characterized by a 5-membered ring containing three carbon atoms and two adjacent nitrogen atoms. The ortho-substitution of these nitrogen atoms gives pyrazole its distinctive structure. Notable drugs containing a pyrazole ring include celecoxib (used for pain and inflammation) and the anabolic steroid stanozolol .

Synthesis Analysis

Pyrazoles can be synthesized through the reaction of α,β-unsaturated aldehydes with hydrazine, followed by dehydrogenation. Substituted pyrazoles are prepared via condensation of 1,3-diketones with hydrazine (Knorr-type reactions). For instance, acetylacetone and hydrazine yield 3,5-dimethylpyrazole.

A recent study reported a straightforward synthesis of 2-(1H-Pyrazol-4-yl)-1H-benzimidazoles . This method involves the one-pot condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane. The resulting 2-(1H-pyrazol-4-yl)-1H-benzimidazoles were previously inaccessible and were obtained in good yields.